Cas no 805228-36-8 (1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE)
805228-36-8 structure
Product Name:1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE
CAS No:805228-36-8
MF:C7H9ClN2O4
MW:220.610360860825
CID:3221371
PubChem ID:86762742
Update Time:2025-04-21
1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE
- SWGASSWPIUTQKR-UHFFFAOYSA-N
- 1,3-bis(carboxymethyl)imidazolium chloride
- 1,3-Bis(carboxymethyl)1H-imidazol-3-ium chloride
- SCHEMBL16020681
- 805228-36-8
- 1,3-Bis(carboxymethyl)-1H-imidazol-3-ium chloride
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- Inchi: 1S/C7H8N2O4.ClH/c10-6(11)3-8-1-2-9(5-8)4-7(12)13;/h1-2,5H,3-4H2,(H-,10,11,12,13);1H
- InChI Key: SWGASSWPIUTQKR-UHFFFAOYSA-N
- SMILES: [Cl-].OC(C[N+]1C=CN(CC(=O)O)C=1)=O
Computed Properties
- Exact Mass: 220.0250845Da
- Monoisotopic Mass: 220.0250845Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4Ų
1H-IMIDAZOLIUM, 1,3-BIS(CARBOXYMETHYL)-, CHLORIDE Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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